Cas no 57641-66-4 (Bromo-PEG2-alcohol)

Bromo-PEG2-alcohol structure
Bromo-PEG2-alcohol structure
Product Name:Bromo-PEG2-alcohol
CAS No:57641-66-4
MF:C4H9BrO2
MW:169.017060995102
MDL:MFCD20621572
CID:2094869
PubChem ID:11819432
Update Time:2025-04-21

Bromo-PEG2-alcohol Chemical and Physical Properties

Names and Identifiers

    • Bromo-PEG2-alcohol
    • 2-(2-bromoethoxy)ethanol
    • 2-(2-Brom-aethoxy)-aethanol
    • 2-(2-Brom-aethoxy)-benzaldehyd
    • 2-(2-bromo-ethoxy)-benzaldehyde
    • 2-(2-Bromoethoxy)benzenecarbaldehyde
    • 2-(2-bromoethoxy)benzoic aldehyde
    • 2-(2'-bromoethoxy)ethanol
    • 2<(1-formyl-2-phenyl)oxy>ethylbromide
    • 2'-Brom-2-hydroxy-diaethylaether
    • 2-bromoethoxyethanol
    • o-(2-bromoethoxy)benzaldehyde
    • Ethanol, 2-(2-bromoethoxy)-
    • 2-(2-bromoethoxy)ethan-1-ol
    • Br-PEG2-OH
    • JTOJLOUPDKBCCH-UHFFFAOYSA-N
    • NE52440
    • MDL: MFCD20621572
    • Inchi: 1S/C4H9BrO2/c5-1-3-7-4-2-6/h6H,1-4H2
    • InChI Key: JTOJLOUPDKBCCH-UHFFFAOYSA-N
    • SMILES: BrCCOCCO

Computed Properties

  • Exact Mass: 167.97900
  • Monoisotopic Mass: 167.97859 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 32.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5
  • Molecular Weight: 169.02
  • XLogP3: 0.2

Experimental Properties

  • PSA: 29.46000
  • LogP: 0.39020

Bromo-PEG2-alcohol Pricemore >>

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